Cas no 82760-08-5 (2-(1-methyl-1H-pyrazol-3-yl)acetaldehyde)

• Product Name: 2-(1-methyl-1H-pyrazol-3-yl)acetaldehyde
• CAS No: 82760-08-5
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 6296592
• PubChem ID: 82869342
• Update Time: 2025-06-13

2-(1-methyl-1H-pyrazol-3-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-3-yl)acetaldehyde
• EN300-1828919
• 82760-08-5
• AKOS021188301

• MDL： MFCD24320493
• Inchi： 1S/C6H8N2O/c1-8-4-2-6(7-8)3-5-9/h2,4-5H,3H2,1H3
• InChI Key： ZPPNHRULEWUIGD-UHFFFAOYSA-N
• SMILES： O=CCC1C=CN(C)N=1

Computed Properties

• Exact Mass: 124.063662883g/mol
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(1-methyl-1H-pyrazol-3-yl)acetaldehyde

Comprehensive Overview of 2-(1-methyl-1H-pyrazol-3-yl)acetaldehyde (CAS No. 82760-08-5)

2-(1-methyl-1H-pyrazol-3-yl)acetaldehyde (CAS No. 82760-08-5) is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and specialty chemicals. This compound, characterized by its pyrazole ring and aldehyde functional group, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features make it a valuable building block for researchers and industries alike.

The growing interest in 2-(1-methyl-1H-pyrazol-3-yl)acetaldehyde can be attributed to its applications in drug discovery and development. With the rise of personalized medicine and targeted therapies, this compound has been explored for its potential in creating novel small-molecule inhibitors and bioconjugates. Recent studies have highlighted its role in modulating specific biological pathways, making it a subject of interest for researchers focusing on cancer therapeutics and neurodegenerative diseases.

In the agrochemical sector, 2-(1-methyl-1H-pyrazol-3-yl)acetaldehyde has been investigated for its utility in developing next-generation pesticides and herbicides. As the demand for sustainable agriculture solutions grows, this compound's ability to act as a precursor for eco-friendly crop protection agents has positioned it as a key player in the industry. Its compatibility with green chemistry principles further enhances its appeal.

From a synthetic chemistry perspective, the aldehyde moiety in 2-(1-methyl-1H-pyrazol-3-yl)acetaldehyde offers diverse reactivity, enabling the formation of Schiff bases, reductive amination products, and other derivatives. This flexibility has made it a popular choice for combinatorial chemistry and high-throughput screening applications. Researchers often inquire about its stability under various conditions and optimal storage protocols, which are critical for maintaining its reactivity.

The compound's spectroscopic properties, including its NMR and IR spectra, have been well-documented, aiding in its identification and purity assessment. Analytical methods such as HPLC and GC-MS are commonly employed to ensure its quality, a topic frequently searched by quality control professionals. Additionally, its solubility profile and partition coefficients are of particular interest to formulators working on drug delivery systems.

In the context of industrial scale-up, 2-(1-methyl-1H-pyrazol-3-yl)acetaldehyde presents both opportunities and challenges. While its synthesis can be optimized for cost-effective production, questions often arise regarding purification techniques and waste minimization strategies. These aspects are crucial for manufacturers aiming to align with circular economy principles and environmental regulations.

Recent advancements in computational chemistry have enabled better understanding of this compound's molecular interactions and reactivity patterns. Virtual screening approaches using molecular docking and QSAR models have expanded its potential applications, particularly in structure-based drug design. These cutting-edge methodologies have made 2-(1-methyl-1H-pyrazol-3-yl)acetaldehyde a frequent subject in cheminformatics discussions.

The safety profile of 2-(1-methyl-1H-pyrazol-3-yl)acetaldehyde has been extensively studied, with particular attention to its handling precautions and compatibility with other reagents. While not classified as hazardous under normal conditions, proper laboratory practices are recommended, as with all chemical substances. This information is particularly valuable for research and development teams implementing risk assessment protocols.

As the scientific community continues to explore heterocyclic chemistry, 2-(1-methyl-1H-pyrazol-3-yl)acetaldehyde remains at the forefront of innovation. Its applications in material science, particularly in the development of functional polymers and smart materials, represent an emerging area of research. The compound's ability to participate in click chemistry reactions further expands its utility in nanotechnology applications.

For those seeking supply chain information, 2-(1-methyl-1H-pyrazol-3-yl)acetaldehyde is available through specialized chemical distributors with varying purity grades. The market for this compound has seen steady growth, driven by increasing demand from contract research organizations and pharmaceutical companies. Its global availability and regulatory status across different regions are common queries among procurement specialists.

Looking ahead, the future of 2-(1-methyl-1H-pyrazol-3-yl)acetaldehyde appears promising, with ongoing research exploring its potential in biocatalysis and enzymatic transformations. As the chemical industry moves toward more biobased processes, this compound's role in white biotechnology applications may become increasingly significant. Its versatility ensures that it will remain a valuable tool for scientists across multiple disciplines.